Cas no 389628-49-3 (1H-Indole-7-carboxaldehyde,4-methoxy-)

• Product Name: 1H-Indole-7-carboxaldehyde,4-methoxy-
• CAS No: 389628-49-3
• MF: C₁₀H₉NO₂
• MW: 175.183962583542
• CID: 299050
• PubChem ID: 45091204
• Update Time: 2025-04-19

1H-Indole-7-carboxaldehyde,4-methoxy- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-7-carboxaldehyde,4-methoxy-
• 1H-Indole-7-carboxaldehyde,4-methoxy-(9CI)
• 389628-49-3
• 4-METHOXY-1H-INDOLE-7-CARBALDEHYDE

• Inchi： 1S/C10H9NO2/c1-13-9-3-2-7(6-12)10-8(9)4-5-11-10/h2-6,11H,1H3
• InChI Key： VGSVFEBDTJJNHH-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=C(C=O)C2=C1C=CN2

Computed Properties

• Exact Mass: 175.06337
• Monoisotopic Mass: 175.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.1A^2
• XLogP3: 1.5

Experimental Properties

• Density: 1.273
• PSA: 42.09

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles